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Compound of Interest

Compound Name: Fmoc-Cys(npys)-OH

Cat. No.: B1442769 Get Quote

For researchers and professionals in the field of drug development and peptide chemistry,

Fmoc-Cys(Npys)-OH is a critical reagent. This guide provides an in-depth overview of its

chemical properties, with a focus on data relevant to its application in solid-phase peptide

synthesis (SPPS).

Core Properties of Fmoc-Cys(Npys)-OH
Fmoc-Cys(Npys)-OH, or N-α-Fmoc-S-(3-nitro-2-pyridinesulfenyl)-L-cysteine, is a derivative of

the amino acid cysteine. The fluorenylmethyloxycarbonyl (Fmoc) group serves as a base-labile

protecting group for the amine, while the 3-nitro-2-pyridinesulfenyl (Npys) group protects the

thiol side chain, which is crucial for forming disulfide bonds.

Quantitative Data
The key physicochemical properties of Fmoc-Cys(Npys)-OH are summarized in the table

below, providing a quick reference for experimental design.

Property Value References

CAS Number 159700-51-3 [1][2][3][4]

Molecular Formula C₂₃H₁₉N₃O₆S₂

Molecular Weight 497.55 g/mol

Alternate Molecular Weight 497.6 g/mol
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Experimental Protocols
The primary application of Fmoc-Cys(Npys)-OH is in the synthesis of peptides containing

disulfide bridges. The Npys group allows for the selective formation of these bonds through

thiol-disulfide exchange reactions.

A typical experimental workflow for the use of Fmoc-Cys(Npys)-OH in SPPS involves the

following key steps:

Resin Preparation: The synthesis begins with a solid support (resin), typically pre-loaded with

the first amino acid of the target peptide sequence.

Deprotection: The Fmoc group of the resin-bound amino acid is removed using a mild base,

commonly a solution of piperidine in a suitable solvent like dimethylformamide (DMF). This

exposes the free amine for the next coupling step.

Coupling: Fmoc-Cys(Npys)-OH is then activated and coupled to the free amine on the resin.

This step is repeated for each subsequent amino acid in the peptide sequence.

Disulfide Bond Formation: Once the desired peptide chain is assembled, the Npys group on

the cysteine residue can be selectively cleaved to form a disulfide bond with another

cysteine residue.

Cleavage and Deprotection: Finally, the completed peptide is cleaved from the resin support,

and any remaining side-chain protecting groups are removed, typically using a strong acid

cocktail.

Workflow Visualization
The following diagram illustrates a simplified workflow for the incorporation of Fmoc-
Cys(Npys)-OH into a peptide chain using solid-phase peptide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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